N-((5-(hydroxymethyl)furan-2-yl)methyl)-2-(2-methoxyethoxy)isonicotinamide

• IUPAC Name: N-[[5-(hydroxymethyl)furan-2-yl]methyl]-2-(2-methoxyethoxy)pyridine-4-carboxamide
• InChI: InChI=1S/C15H18N2O5/c1-20-6-7-21-14-8-11(4-5-16-14)15(19)17-9-12-2-3-13(10-18)22-12/h2-5,8,18H,6-7,9-10H2,1H3,(H,17,19)
• InChI Key: IIQCTEXAPQPYKE-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1=NC=CC(=C1)C(=O)NCC2=CC=C(O2)CO
• Molecular Formula: C15H18N2O5
• Molecular Weight: 306.31 g/mol

Description

N-((5-(hydroxymethyl)furan-2-yl)methyl)-2-(2-methoxyethoxy)isonicotinamide, also known as PFI-3, is a small molecule inhibitor that has been widely used in scientific research. It was first synthesized in 2010 by researchers at the University of Oxford, and since then, it has been used in various studies to investigate the role of histone methyltransferases in gene regulation.

Scientific Research Applications

Furan Derivatives in Polymer Synthesis

Furan derivatives, such as 2,5-bis(hydroxymethyl)furan, have been studied for their utility in creating biobased polymers. These compounds serve as rigid diol monomers in polyester synthesis, resembling aromatic monomers. Enzymatic polymerization of these diols with various diacid ethyl esters produces novel biobased furan polyesters. The physical properties and synthesis efficiency of these polyesters depend significantly on the chemical structure of the furan derivatives used (Jiang et al., 2014).

Catalytic Reduction of Furanic Compounds

The catalytic reduction of biomass-derived furanic compounds, including 5-hydroxymethylfurfural (HMF), is an area of active research. These processes can convert furanic compounds into a variety of chemicals and fuels, showcasing the versatility of furan derivatives in sustainable chemistry (Nakagawa et al., 2013).

Antiprotozoal and Antioxidant Activities

Studies on novel furanyl derivatives from natural sources have revealed significant pharmacological potentials, including anti-inflammatory and antioxidative effects. These compounds have shown inhibitory activities against cyclooxygenase and lipoxygenase enzymes, suggesting potential applications in developing anti-inflammatory drugs (Makkar and Chakraborty, 2018).

Conversion of Biomass to Value-added Derivatives

Research into the conversion of plant biomass into furan derivatives, such as HMF, and their subsequent transformation into value-added chemicals highlights the importance of furan chemistry in developing sustainable alternatives to petrochemicals. These studies explore the synthesis of monomers, polymers, and fuels from furan derivatives, underlining the role of such compounds in future chemical industries (Chernyshev et al., 2017).